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Abstract

This technical guide provides a comprehensive overview of butyl heptanoate (CAS 5454-28-
4), a fatty acid ester widely utilized in the flavor and fragrance industries.[1][2] This document
details its chemical and physical properties, experimental protocols for its synthesis and
analysis, and essential safety information. All quantitative data is presented in structured tables
for ease of reference, and key experimental workflows are visualized using diagrams to
facilitate understanding for research and development professionals.

Chemical and Physical Properties

Butyl heptanoate is an ester formed from the reaction of n-butanol and heptanoic acid.[1] It is
a colorless to pale yellow liquid at room temperature, characterized by a fruity, herbaceous
odor.[1][3] Its molecular structure consists of a butyl group attached to a heptanoate moiety,
rendering it soluble in organic solvents with limited solubility in water.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Reference(s)

CAS Number 5454-28-4 [1]

Molecular Formula C11H2202 [1]

Molecular Weight 186.29 g/mol [4]

IUPAC Name butyl heptanoate [4]

Synonyms Butyl enanthate, Butyl (115]
heptoate, n-Butyl heptanoate

InChi Key YPQSPODHFDGVAC- o
UHFFFAOYSA-N

SMILES CCCCCCC(=0)0CcCcCC [4]

Table 2: Physical and Spectroscopic Properties

Property Value Reference(s)

Appearance Colorless to pale yellow liquid [1][6]

Odor Fruity, green, herbaceous [3][6]

Melting Point -67.5°C [315]

Boiling Point 226 °C [31[6]

Density 0.863 g/mL at 25 °C [31[7]

Vapor Pressure

0.08 - 0.09 mmHg at 25 °C

[4]115]

Flash Point

87 °C (188.6 °F) - closed cup

[7](8]

Refractive Index (n20/D)

1.421 -1.4228

[317]

Solubility

Soluble in most organic

solvents; limited in water

[1]14]

LogP

3.8-4.24

[419]
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Experimental Protocols
Synthesis of Butyl Heptanoate via Fischer Esterification

Butyl heptanoate is commonly synthesized through the Fischer-Speier esterification, an acid-
catalyzed reaction between a carboxylic acid (heptanoic acid) and an alcohol (n-butanol).[1][7]
The reaction is an equilibrium process, and to drive it towards the formation of the ester, an
excess of one reactant (typically the alcohol) is used, and/or the water formed is removed.[7]

Methodology:

o Reactant Preparation: In a round-bottomed flask equipped with a magnetic stirrer and a
reflux condenser, combine heptanoic acid and an excess of n-butanol (e.g., a 1:3 molar
ratio).

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated
sulfuric acid (H2S0a4) or p-toluenesulfonic acid (p-TsOH), to the mixture.[6][7]

o Reaction Reflux: Heat the mixture to reflux with continuous stirring. The reaction temperature
will be determined by the boiling point of the n-butanol. The reaction is typically refluxed for
several hours until completion, which can be monitored by techniques like Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).[6][10]

» Work-up and Neutralization: After cooling to room temperature, transfer the reaction mixture
to a separatory funnel. Dilute the mixture with an organic solvent like diethyl ether or ethyl
acetate. Wash the organic layer sequentially with water, a saturated sodium bicarbonate
(NaHCO:s) solution to neutralize the acid catalyst, and finally with a saturated sodium
chloride (brine) solution.[4]

e Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent such as
sodium sulfate (Na=S0a4) or magnesium sulfate (MgSOa). Filter off the drying agent and
remove the solvent and excess n-butanol under reduced pressure using a rotary evaporator.

[4]

 Purification: The crude butyl heptanoate can be purified by fractional distillation under
reduced pressure to yield the final product with high purity.[3]
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Synthesis Workflow: Fischer Esterification of Butyl Heptanoate
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Caption: Synthesis workflow for butyl heptanoate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a highly effective technique for the analysis and quantification of volatile compounds
like butyl heptanoate.[8][11] The gas chromatograph separates the components of a sample,
which are then ionized and detected by the mass spectrometer, providing both quantitative
data and structural information.[12]

Methodology:

o Sample Preparation: Prepare a dilute solution of the butyl heptanoate sample in a volatile
organic solvent, such as hexane or dichloromethane. If analyzing a complex matrix, an
extraction and clean-up step may be necessary. An internal standard can be added for
accurate quantification.

e Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the heated injector
port of the gas chromatograph, where it is vaporized and introduced into the carrier gas
stream (typically helium).[13]
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» Chromatographic Separation: The vaporized sample is carried through a capillary column
(e.g., a nonpolar or medium-polarity column like a VF-17ms or equivalent).[13] The
separation is achieved based on the differential partitioning of the analytes between the
stationary phase of the column and the mobile carrier gas. An oven temperature program is
used to elute the compounds; for example, starting at a low temperature (e.g., 55°C),
ramping to a higher temperature to elute the analyte, and then increasing further to clean the
column.[13]

o Mass Spectrometry Detection: As butyl heptanoate elutes from the GC column, it enters the
ion source of the mass spectrometer (typically using Electron lonization, El, at 70 eV).[13]
The molecule is fragmented into characteristic ions. The mass analyzer separates these ions
based on their mass-to-charge ratio (m/z), and the detector records their abundance.

o Data Analysis: The resulting total ion chromatogram (TIC) will show a peak at the retention
time characteristic of butyl heptanoate. The mass spectrum of this peak can be compared
to a reference library (e.g., NIST) for confirmation. Quantification can be performed by
integrating the peak area and comparing it to a calibration curve.
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Analytical Workflow: GC-MS of Butyl Heptanoate
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Caption: Analytical workflow for butyl heptanoate.
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Safety and Handling

Butyl heptanoate is considered a combustible liquid and may cause irritation to the skin, eyes,
and respiratory system.[4][7][10] It should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn.[10]

Table 3: GHS Hazard Information

Hazard GHS .
Hazard Class . Signal Word Reference(s)
Statement Pictogram

Skin
) o H315: Causes )
Corrosion/Irritatio o GHSO07 Warning [4][10]
skin irritation
n

H319: Causes

Serious Eye ] .
o serious eye GHSO07 Warning [4][10]
Damage/lrritation
irritation
Specific Target
N H335: May
Organ Toxicity ) .
_ cause respiratory  GHS07 Warning [4][10]
(Single I
irritation
Exposure)

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

o P280: Wear protective gloves/eye protection/face protection.[10]
e P302+P352: IF ON SKIN: Wash with plenty of water.[10]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[10]

Applications

The primary application of butyl heptanoate is as a synthetic flavoring agent in the food
industry and as a fragrance component in consumer products.[3][6] It is valued for its fruity and
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green aroma profile, which can impart notes of apple, pear, and tropical fruits to food products
like candy, baked goods, and beverages.[3][6] In perfumery, it is used to add a natural fruity
layer to fragrances in products such as perfumes, lotions, and air fresheners.[6] Additionally, as
an ester, it can serve as a solvent or a reaction intermediate in organic synthesis.[6] The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated butyl heptanoate and
concluded that there is "no safety concern at current levels of intake when used as a flavouring
agent."[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Butyl Heptanoate (CAS
5454-28-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580531#butyl-heptanoate-cas-number-5454-28-4-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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